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Compound of Interest

1-Chloro-4-
Compound Name:
(methoxymethyl)benzene

Cat. No.: B1589812

1-Chloro-4-(methoxymethyl)benzene (CAS No. 1195-44-4) is a substituted aromatic
compound with the molecular formula CsHoClO.[1][2] As an analogue of benzyl chloride, it
serves as a valuable intermediate in organic synthesis, particularly in the development of
pharmaceutical and agrochemical products. Its structure, featuring a reactive chloromethyl
group, imparts significant synthetic utility. However, this reactivity is also the source of its
potential hazards.

The presence of the benzyl chloride moiety suggests that the compound is likely an alkylating
agent. Such agents can react with biological nucleophiles, including DNA, which is the
underlying mechanism for the toxicity and mutagenicity observed in many related compounds.
[3] Therefore, a comprehensive understanding and rigorous application of safety protocols are
not merely best practices but essential prerequisites for handling this chemical in a research
and development setting. This guide provides an in-depth analysis of its hazard profile, risk
mitigation strategies, and emergency response protocols, grounded in established safety
science for halogenated aromatic compounds.[4]

Section 1: Hazard Identification and Classification

While a specific, universally adopted GHS classification for 1-Chloro-4-
(methoxymethyl)benzene is not consistently published across all databases, its structural
similarity to other substituted benzyl chlorides, such as 4-Methoxybenzyl chloride (CAS 824-94-
2), allows for a scientifically grounded, inferred hazard profile.[5][6] Benzyl chloride and its
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derivatives are known irritants and are treated with significant caution due to potential long-
term health effects.[7][8]

Based on data for closely related analogues and general principles for this chemical class, the
following GHS classification should be conservatively assumed:

Hazard Class Category Hazard Statement

) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[6]

. L H318: Causes serious eye
Serious Eye Damage/Irritation Category 1
damage.[6]

H302+H312+H332: Harmful if

Acute Toxicity (Oral, Dermal, ) ) )
Category 4 (Assumed) swallowed, in contact with skin

Inhalation) o
or if inhaled.[9]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[9][10]

GHS Label Elements:
e Pictograms:
o GHSO05 (Corrosion)
o GHSO07 (Exclamation Mark)
 Signal Word: Danger[6]
e Precautionary Statements (Selected):

o Prevention: P260 (Do not breathe dust/fumes/gas/mist/vapours/spray), P280 (Wear
protective gloves/protective clothing/eye protection/face protection), P264 (Wash skin
thoroughly after handling).[6][11]

o Response: P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting),
P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing.
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Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing), P310 (Immediately call a POISON CENTER/doctor).[6]

o Storage: P405 (Store locked up).[6]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[12]

Section 2: Toxicological Profile and Mechanistic
Insights

The primary toxicological concern with 1-Chloro-4-(methoxymethyl)benzene stems from its
classification as a substituted benzyl chloride. Benzyl chlorides are known alkylating agents,
capable of forming covalent bonds with nucleophilic groups in biological macromolecules.

» Corrosivity and Irritation: The immediate hazard is severe irritation and potential chemical
burns upon contact with skin, eyes, and the respiratory tract.[5][8] This is a direct result of the
compound's reactivity, likely leading to localized cell death and inflammation. The
lachrymatory (tear-inducing) properties common to benzyl halides should also be
anticipated.[6]

o Systemic Toxicity: While specific LD50 data for this compound is not readily available, related
compounds are known to be harmful if absorbed.[9] Systemic effects after significant
exposure could involve central nervous system depression.[7]

» Long-Term Effects (Mutagenicity/Carcinogenicity): This is the most significant area of
concern for drug development professionals. Benzyl chloride itself is studied for
carcinogenicity, and its derivatives are known to be mutagenic in various test systems.[3][13]
The mechanism involves the aralkylation of DNA bases, which can lead to base-pair
mutations.[3] Although this specific molecule has not been exhaustively tested, its structural
alert for reactivity with DNA means it must be handled as a potential mutagen and/or
carcinogen.

Section 3: Physicochemical Properties for Risk
Assessment
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A clear understanding of the chemical's physical properties is fundamental to designing safe

experimental and storage protocols.

Property Value Source
Molecular Formula CsHoCIO [1112]
Molecular Weight 156.61 g/mol [1][2]
Appearance Light yellow to yellow liquid [2]
Boiling Point 117 - 118 °C (for isomer) [6]
Flash Point 109 °C (for isomer) [6]
Room Temperature, sealed in
Storage Temperature . [2]
dry conditions
) ) Strong oxidizing agents, strong
Incompatible Materials ] [9][10][14]
bases, amines, alcohols.
Upon combustion, may
Hazardous Decomposition produce carbon oxides (CO, o112]

Products

CO02) and hydrogen chloride

gas.

Section 4: Standard Operating Procedure for Safe

Handling

Adherence to a strict, self-validating protocol is the cornerstone of safety. The following

workflow is mandatory for all operations involving 1-Chloro-4-(methoxymethyl)benzene.

Engineering Controls & Personal Protective Equipment

(PPE)

The primary engineering control is the mandatory use of a certified chemical fume hood.[4][15]

All manipulations must occur within the hood with the sash at the lowest practical position.

o Eye/Face Protection: Chemical safety goggles conforming to EN166 or NIOSH standards,

used in conjunction with a full-face shield.[4][16]
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» Skin Protection: A flame-resistant lab coat and closed-toe shoes are required.[17] Chemical-
resistant gloves (e.g., Nitrile rubber, minimum thickness 0.4 mm) must be worn. Always
check the manufacturer's glove selection guide for breakthrough times with chlorinated
aromatic compounds. Dispose of contaminated gloves immediately.[4][18]

o Respiratory Protection: If there is any risk of exposure outside of a functioning fume hood

(e.g., major spill), a NIOSH-approved respirator with an organic vapor cartridge is necessary.
[91[14]

Experimental Workflow
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Caption: Workflow for Safe Handling of 1-Chloro-4-(methoxymethyl)benzene.
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e Preparation:
o Verify that the chemical fume hood has a current certification and is functioning correctly.

o Assemble all necessary equipment (glassware, stir plates, reagents) inside the fume hood
to minimize traffic in and out of the workspace.[4]

o Don all required PPE before opening the chemical container.
e Handling:

o Carefully transfer the required amount of the chemical using appropriate tools like a glass
syringe or pipette to minimize drips and aerosol generation.

o Always keep the primary chemical container sealed when not in active use.
o Perform all subsequent steps of the experiment within the contained space of the hood.
o Cleanup and Disposal:

o Upon completion, safely quench the reaction mixture if necessary, still within the fume
hood.

o Rinse all contaminated glassware with a suitable solvent (e.g., acetone). This rinsate must
be treated as hazardous waste.[4]

o Collect all liquid waste, including the rinsate, in a designated, clearly labeled "Halogenated
Organic Waste" container.[15] Do not mix with non-halogenated waste.

o Dispose of contaminated solid waste (gloves, pipette tips, paper towels) in a separate,
sealed hazardous waste bag.

Section 5: Emergency Response Protocols

Rapid and correct response to an emergency can significantly mitigate harm.

First Aid Measures
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 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-
to-mouth). Seek immediate medical attention.[5][6]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with copious amounts of water for at least 20 minutes. Seek immediate medical attention.[5]
[14]

o Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention, preferably from an ophthalmologist.[5][12]

e Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[6]

Spill and Fire Response

Caption: Decision Tree for Spill Response.

e Minor Spill (Contained within a fume hood):
o Alert others in the immediate area.
o Ensure your PPE is not compromised.

o Cover the spill with a non-combustible absorbent material such as dry lime, sand, or soda
ash.[14]

o Carefully scoop the material into a designated, sealed container for hazardous waste
disposal.

o Decontaminate the spill area with soap and water, collecting the cleaning materials as
hazardous waste.

e Major Spill (Outside of a fume hood or large volume):

o Evacuate the laboratory immediately.
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o Alert your institution's Environmental Health & Safety (EHS) office and emergency
services.

o Prevent entry into the affected area.
o Fire:

o For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.

[5]

o Do not use a direct water jet, as it may spread the material. A water spray can be used to
cool containers.[12]

o Firefighters must wear self-contained breathing apparatus (SCBA) due to the risk of
inhaling toxic fumes like hydrogen chloride.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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